5-Amino-2-chlorobenzoic acid methyl ester hydrochloride

• IUPAC Name: methyl 5-amino-2-chlorobenzoate;hydrochloride
• InChI: InChI=1S/C8H8ClNO2.ClH/c1-12-8(11)6-4-5(10)2-3-7(6)9;/h2-4H,10H2,1H3;1H
• InChI Key: UFKIEWLFIQETME-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)N)Cl.Cl
• Molecular Formula: C8H9Cl2NO2
• Molecular Weight: 222.07 g/mol

Description

5-Amino-2-chlorobenzoic acid methyl ester hydrochloride is a chemical compound that is widely used in scientific research. It is a derivative of benzoic acid and has the chemical formula C8H8ClNO2.HCl. The compound is a white crystalline powder that is soluble in water and other polar solvents. It has a wide range of applications in the field of biochemistry and pharmacology due to its unique properties.

Scientific Research Applications

• Synthesis of Amino Acid Methyl Esters : The compound has been utilized in the synthesis of amino acid methyl ester hydrochlorides, demonstrating its role in producing derivatives of natural and other amino acids with good to excellent yields. This method, compatible with a wide range of amino acids, highlights the versatility of such ester hydrochlorides in synthetic chemistry (Jiabo Li & Y. Sha, 2008).

• Design and Permeation Mechanism of Skin Permeation Enhancers : The compound is part of studies focusing on novel ionic liquids based on amino acids for enhancing skin permeation. These studies aim to develop new chemical penetration enhancers for transdermal drug delivery systems, suggesting potential applications in pharmaceutical formulations (Luyao Zheng et al., 2020).

• Antibacterial Activity : There's research on derivatives of amino acid esters, including those related to 5-Amino-2-chlorobenzoic acid methyl ester hydrochloride, showing significant antibacterial properties. These findings open avenues for developing new antibacterial agents (Lu Jun, 2010).

• Polymer Synthesis and Drug Delivery : The compound has implications in the synthesis of polymers and oligomers with potential applications in drug delivery systems. This includes the creation of polymeric amides and esters that could be utilized for controlled release formulations, indicating the compound's relevance in material science and pharmacology (E. Fuchs & J. Lehmann, 1976).

• Chemotaxis in Bacteria : Research involving the isolation of amino acid esters from bacterial proteins involved in chemotaxis highlights the biological significance of these compounds. This suggests a role in understanding bacterial behavior and potentially targeting bacterial communication mechanisms in antimicrobial strategies (S. J. Kleene, M. Toews, & J. Adler, 1977).